Cas no 1805747-25-4 (2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one)

2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one is a specialized organic compound featuring a brominated ketone backbone with a chloro-substituted phenyl ring and a thiol functional group. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic frameworks or as a precursor in pharmaceutical and agrochemical research. The presence of both bromine and chlorine substituents enhances reactivity in nucleophilic substitution and cross-coupling reactions, while the thiol group offers further functionalization potential. This compound is suited for controlled synthesis under inert conditions due to its sensitivity. High purity grades ensure consistent performance in research applications.

2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one structure

1805747-25-4 structure

Product Name:2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one

CAS No:1805747-25-4

MF:C₉H₈BrClOS

MW:279.581219673157

CID:4792668

Update Time:2025-06-08

2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one
- Inchi： 1S/C9H8BrClOS/c1-5(10)9(12)8-6(11)3-2-4-7(8)13/h2-5,13H,1H3
- InChI Key： RVLHBSALQZAPTA-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C(=CC=CC=1S)Cl)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
XLogP3: 3.6
Topological Polar Surface Area: 18.1

2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013018366-250mg	2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one	1805747-25-4	97%	250mg	480.00 USD	2021-05-31
Alichem	A013018366-500mg	2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one	1805747-25-4	97%	500mg	839.45 USD	2021-05-31
Alichem	A013018366-1g	2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one	1805747-25-4	97%	1g	1,475.10 USD	2021-05-31

2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one Related Literature

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Additional information on 2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one

Research Brief on 2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one (CAS: 1805747-25-4)

2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one (CAS: 1805747-25-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo- and chloro-substituted phenyl ring with a mercapto functional group, has shown promising potential in various research applications, including drug discovery and biochemical studies. The presence of both halogen and thiol groups in its structure makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of 2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its physicochemical properties and interactions with biological targets, providing valuable insights for its application in drug design.

One of the key findings from recent research is the compound's ability to act as a precursor in the synthesis of thiol-reactive probes and inhibitors. Its mercapto group allows for selective conjugation with cysteine residues in proteins, making it a valuable tool for studying protein function and interactions. Furthermore, preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting possible therapeutic applications in diseases such as cancer and autoimmune disorders.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological properties. Current efforts are directed towards improving its synthetic yield and stability, as well as exploring its interactions with a broader range of biological targets. Collaborative studies between chemists and biologists are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-Bromo-1-(2-chloro-6-mercaptophenyl)propan-1-one (CAS: 1805747-25-4) represents a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features and reactivity profile make it a valuable tool for researchers, and ongoing studies are likely to uncover new applications and therapeutic opportunities. This research brief highlights the current state of knowledge and underscores the need for continued investigation to fully realize the compound's potential.